Cas no 71172-63-9 (4-Methoxy-4-phenylbutanenitrile)

4-Methoxy-4-phenylbutanenitrile is a nitrile derivative featuring a methoxy-substituted phenyl group, commonly utilized as an intermediate in organic synthesis. Its structure, combining both aromatic and aliphatic components, makes it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of the nitrile group offers reactivity for further functionalization, such as hydrolysis to carboxylic acids or reduction to amines. The methoxy substituent enhances solubility and influences electronic properties, facilitating selective reactions. This compound is typically employed in research settings for developing bioactive compounds or fine chemicals, where its stability and synthetic versatility are advantageous. Proper handling under standard laboratory conditions is recommended.
4-Methoxy-4-phenylbutanenitrile structure
71172-63-9 structure
Product Name:4-Methoxy-4-phenylbutanenitrile
CAS No:71172-63-9
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00019887
CID:566378
PubChem ID:97991
Update Time:2025-05-27

4-Methoxy-4-phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanenitrile, g-methoxy-
    • 4-METHOXY-4-PHENYLBUTANENITRILE
    • gamma-Methoxybenzenebutyronitrile
    • 4-methoxy-4-phenylbutyronitrile
    • NSC66264
    • AKOS000321470
    • DTXSID501307848
    • AKOS016342129
    • SCHEMBL2974616
    • NSC 66264
    • EINECS 275-236-2
    • NS00061895
    • 4-Methoxy-4-phenyl-butyronitrile
    • CS-0315641
    • 71172-63-9
    • gamma-Methoxybenzenebutanenitrile
    • NSC-66264
    • BB 0240837
    • LS-01509
    • MFCD00019887
    • I(3)-Methoxybenzenebutanenitrile
    • ALBB-004118
    • DB-185054
    • STK502930
    • 4-Methoxy-4-phenylbutanenitrile
    • MDL： MFCD00019887
    • Inchi： 1S/C11H13NO/c1-13-11(8-5-9-12)10-6-3-2-4-7-10/h2-4,6-7,11H,5,8H2,1H3
    • InChI Key： NBSOTRJRBXRKLZ-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=CC=CC=1)CCC#N

Computed Properties

  • Exact Mass: 175.099714
  • Monoisotopic Mass: 175.099714
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.017
  • Boiling Point: 290.6°C at 760 mmHg
  • Flash Point: 122.3°C
  • Refractive Index: 1.508

4-Methoxy-4-phenylbutanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
036139-1g
4-Methoxy-4-phenylbutanenitrile
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 5249.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 $ 95.00 2022-06-03
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M945190-100mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 3413CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 5249CNY 2021-05-07
abcr
AB405257-500 mg
4-Methoxy-4-phenylbutanenitrile
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500MG
 €313.80 2023-02-03
abcr
AB405257-1 g
4-Methoxy-4-phenylbutanenitrile
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 €406.00 2023-04-25
abcr
AB405257-5 g
4-Methoxy-4-phenylbutanenitrile
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 €1074.00 2023-04-25

4-Methoxy-4-phenylbutanenitrile Suppliers

Amadis Chemical Company Limited
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(CAS:71172-63-9)4-Methoxy-4-phenylbutanenitrile
Order Number:A1172347
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:22
Price ($):1074.0
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Amadis Chemical Company Limited
(CAS:71172-63-9)4-Methoxy-4-phenylbutanenitrile
A1172347
Purity:99%
Quantity:5g
Price ($):1074.0
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